N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-indol-1-ylacetamide
• InChI: InChI=1S/C19H16N4O2/c24-18(13-23-10-7-14-4-1-2-5-16(14)23)22-12-15-19(21-9-8-20-15)17-6-3-11-25-17/h1-11H,12-13H2,(H,22,24)
• InChI Key: YYEHKEBTAPDVCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• CAS No.: 2034370-43-7

Description

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H16N4O2 and its molecular weight is 332.363. The purity is usually 95%.
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Scientific Research Applications

Pyrolysis and Thermal Degradation Studies

Studies on compounds related to N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide, such as acetamidofurans and acetamidopyrones, have been investigated in the context of thermal degradation and pyrolysis. For instance, pyrolysis of N-acetylglucosamine has been shown to yield a variety of nitrogen-containing compounds including acetamidofurans and acetamidopyrones (Franich, Goodin, & Wilkins, 1984); (Chen, Wang, & Ho, 1998). These studies provide insight into the potential behavior of similar compounds under high-temperature conditions.

Coordination Complexes and Antioxidant Activity

Research has also been conducted on pyrazole-acetamide derivatives, exploring their use in forming coordination complexes and examining their antioxidant activities. For example, novel Co(II) and Cu(II) coordination complexes have been synthesized using pyrazole-acetamide derivatives, and these complexes demonstrated significant antioxidant activity (Chkirate et al., 2019).

Synthesis and Characterization of Derivatives

The synthesis and characterization of various derivatives of related compounds have been widely studied. These investigations include the formation of compounds like furan-2-ylmethyl tosylacetates and their derivatives, which undergo decarboxylative Claisen rearrangement reactions (Craig, King, Kley, & Mountford, 2005). Such studies are crucial for understanding the chemical behavior and potential applications of these compounds in various scientific fields.

Biological Activity

There has been research into the isolation and identification of compounds from natural sources, such as actinomycetes, that contain structural elements similar to this compound. These compounds have shown activities against viruses like influenza A, highlighting their potential in pharmaceutical applications (Wang et al., 2014).